Cas no 440330-59-6 (4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide)

4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide structure

440330-59-6 structure

Product Name:4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide

CAS No:440330-59-6

MF:C₂₀H₁₆N₄O₂S

MW:376.431642532349

CID:6201055

PubChem ID:22589918

Update Time:2024-01-06

4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide
- SR-01000565172
- 440330-59-6
- F0916-6767
- 4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]-N-(thiophen-2-ylmethyl)benzamide
- AKOS025283599
- Oprea1_232844
- 4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)-N-(thiophen-2-ylmethyl)benzamide
- SR-01000565172-1
- 4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide
- Inchi： 1S/C20H16N4O2S/c25-19(21-12-16-4-3-11-27-16)15-9-7-14(8-10-15)13-24-20(26)17-5-1-2-6-18(17)22-23-24/h1-11H,12-13H2,(H,21,25)
- InChI Key： MXLAAFQOCZSEFB-UHFFFAOYSA-N
- SMILES： S1C=CC=C1CNC(C1C=CC(=CC=1)CN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

Exact Mass: 376.09939694g/mol
Monoisotopic Mass: 376.09939694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 576
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 102Å²

4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0916-6767-2μmol	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0916-6767-5μmol	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0916-6767-10μmol	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0916-6767-20μmol	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0916-6767-1mg	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0916-6767-2mg	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0916-6767-3mg	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0916-6767-4mg	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0916-6767-5mg	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0916-6767-10mg	4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide	440330-59-6	90%+	10mg	$79.0	2023-05-17